2-Oxo-6-(thiophen-3-yl)-1,2-dihydropyridine-3-carbonitrile

• Molecular Formula: C10H6N2OS
• Molecular Weight: 202.23 g/mol
• IUPAC Name: 2-oxo-6-thiophen-3-yl-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C10H6N2OS/c11-5-7-1-2-9(12-10(7)13)8-3-4-14-6-8/h1-4,6H,(H,12,13)
• InChI Key: MCKRJEQIDCIFCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC=C1C2=CC=C(C(=O)N2)C#N

Description

2-Oxo-6-(thiophen-3-yl)-1,2-dihydropyridine-3-carbonitrile is a heterocyclic compound that features a pyridine ring fused with a thiophene moiety. This compound is of significant interest due to its potential biological activities and applications in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxo-6-(thiophen-3-yl)-1,2-dihydropyridine-3-carbonitrile typically involves the condensation of 3-acetylpyridine with thiophene-2-carboxaldehyde. This reaction is followed by cyclization and subsequent functional group modifications to yield the desired compound . The reaction conditions often include the use of catalysts and specific temperature controls to ensure high yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve optimized synthetic routes that ensure scalability and cost-effectiveness. These methods often include the use of continuous flow reactors and advanced purification techniques to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions

2-Oxo-6-(thiophen-3-yl)-1,2-dihydropyridine-3-carbonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can yield dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyridine or thiophene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, dihydro derivatives, and various substituted analogs, depending on the specific reagents and conditions used.

Scientific Research Applications

2-Oxo-6-(thiophen-3-yl)-1,2-dihydropyridine-3-carbonitrile has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits potential biological activities, including antioxidant and anti-inflammatory properties.

Medicine: It is being investigated for its potential use in developing new therapeutic agents, particularly in the field of anti-cancer research.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Oxo-6-(thiophen-3-yl)-1,2-dihydropyridine-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may exert its effects by modulating enzyme activities or interacting with cellular receptors. Detailed studies are required to fully elucidate the molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyridine and thiophene derivatives, such as:

• 2-Chloro-4-(3-nitrophenoxy)-6-(thiophen-2-yl)pyrimidine
• 4-(Pyridin-3-yl)-6-(thiophen-2-yl)pyrimidine-2-thiol

Uniqueness

2-Oxo-6-(thiophen-3-yl)-1,2-dihydropyridine-3-carbonitrile is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a pyridine ring with a thiophene moiety allows for diverse chemical reactivity and potential biological activities that are not commonly found in other similar compounds.